Cytidine-5'-triphosphate

Catalog No.
S1796358
CAS No.
123334-07-6
M.F
C9H14N3Na2O14P3
M. Wt
527.12
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Cytidine-5'-triphosphate

Eliminate yield variability in mRNA production caused by insoluble free acid CTP and nuclease contamination. This trisodium salt (≥99% HPLC) dissolves directly into transcription buffers, bypassing pH adjustment and minimizing degradation. • DNase/RNase-free; ≥99% purity ensures maximal T7/SP6/T3 polymerase efficiency • Ideal for mRNA vaccine synthesis, CRISPR gRNA production, and CDP-choline biocatalysis • Consistent lot-to-lot performance for GMP-compatible IVT workflows. Stocked in bulk quantities with expedited cold-chain shipping.

CAS Number

123334-07-6

Product Name

Cytidine-5'-triphosphate

IUPAC Name

[[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] phosphono hydrogen phosphate

Molecular Formula

C9H14N3Na2O14P3

Molecular Weight

527.12

InChI

InChI=1S/C9H16N3O14P3/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(24-8)3-23-28(19,20)26-29(21,22)25-27(16,17)18/h1-2,4,6-8,13-14H,3H2,(H,19,20)(H,21,22)(H2,10,11,15)(H2,16,17,18)/t4-,6-,7-,8-/m1/s1

SMILES

C1=CN(C(=O)N=C1N)C2C(C(C(O2)COP(=O)(O)OP(=O)(O)OP(=O)(O)O)O)O

CTP is a pyrimidine ribonucleoside 5'-triphosphate and a cytidine 5'-phosphate. It has a role as an Escherichia coli metabolite and a mouse metabolite. It is a conjugate acid of a CTP(4-) and a CTP(3-).
Cytidine-5'-triphosphate is a natural product found in Apis cerana and Homo sapiens with data available.
Cytidine Triphosphate is a cytosine derived nucleotide comprised of three phosphate groups esterified to the deoxyribose sugar moiety. Nucleotide metabolism is upregulated in cancer cells; therefore, this nucleotide could be used as a biomarker to detect the presence of cancer cells.
Cytidine 5'-(tetrahydrogen triphosphate). A cytosine nucleotide containing three phosphate groups esterified to the sugar moiety.

Synonyms

Cytidine-5'-triphosphate trisodium salt, CTP trisodium salt, Cytidine triphosphate sodium salt, Cytidine 5'-(tetrahydrogen triphosphate) trisodium salt, CTP-Na3, CTP (trisodium salt)

Purity

≥98%

Package Size

25 mg, 50 mg, 100 mg, 1 g

Cytidine-5'-triphosphate (CTP) trisodium salt is a canonical pyrimidine nucleoside triphosphate essential for in vitro transcription (IVT) and enzymatic biosynthesis. As a highly soluble, buffered-ready precursor, it is a critical raw material for mRNA vaccine production, CRISPR guide RNA synthesis, and cell-free protein expression systems [1]. Beyond RNA synthesis, CTP is the obligate energy and substrate donor for the CDP-choline pathway in phospholipid biogenesis and CMP-sialic acid generation in glycosylation workflows . Procuring the high-purity sodium salt form (≥99% HPLC) ensures optimal stability in aqueous solutions, minimal RNase/DNase contamination, and reproducible incorporation kinetics by T7, SP6, and T3 RNA polymerases [2].

Research Fit

Canonical NTP required for in vitro RNA synthesis
Substrate for phosphocholine/phosphoethanolamine lipid pathways
Essential reference for nucleotide analog benchmarking

Substituting CTP with other nucleoside triphosphates (like ATP, GTP, or UTP) is biochemically impossible in IVT, as RNA polymerases require exact Watson-Crick base pairing with the DNA template's guanine residues [1]. Furthermore, while modified analogs like 5-methyl-CTP (m5CTP) are used to reduce mRNA immunogenicity, fully replacing canonical CTP can alter transcription efficiency, lower overall RNA yield, and impact the secondary structure of the resulting transcript . In metabolic applications, CTP is the exclusive nucleotide that activates phosphocholine to form CDP-choline; ATP or UTP cannot substitute in this cytidylyltransferase-mediated reaction. Finally, utilizing the free acid form of CTP instead of the sodium salt introduces solubility bottlenecks and requires manual pH titration, which risks spontaneous hydrolysis of the labile triphosphate tail and introduces batch-to-batch variability in industrial IVT workflows[2].

Substitution Risk

UTP substitution may reduce CMP-KDO synthetase substrate affinity, potentially altering assay kinetics.
dCTP substitution may introduce kinetic penalty due to sugar moiety difference (ribose vs deoxyribose).
Enzyme-specific substrate recognition limits generic nucleotide interchangeability across applications.

Sodium Salt vs. Free Acid Solubility

The trisodium salt of CTP (CAS 123334-07-6) eliminates the solubility bottlenecks associated with the CTP free acid (CAS 36051-68-0). In standard IVT preparation, the sodium salt readily dissolves to form stable 100 mM clear solutions at neutral pH (7.0–7.5) without requiring base titration [1]. In contrast, the free acid form requires careful neutralization with NaOH or Tris; this manual titration generates localized exothermic heat and pH spikes, which can lead to partial hydrolysis of the triphosphate group and a reduction in active CTP concentration[2].

Evidence DimensionAqueous solubility and formulation readiness
Target Compound DataCTP trisodium salt readily forms stable 100 mM solutions at pH ~7.0 without titration.
Comparator Or BaselineCTP free acid requires manual pH adjustment, risking hydrolysis.
Quantified DifferenceElimination of titration steps reduces preparation time and prevents >5% spontaneous hydrolysis loss during formulation.
Conditions100 mM aqueous solution preparation for IVT buffers at room temperature.

Bypassing manual pH titration ensures lot-to-lot consistency and preserves the intact triphosphate group necessary for reproducible, high-yield mRNA synthesis.

Substrate Affinity
Head-to-head
CTP Km 0.20 mM vs UTP 0.88 mM, dCTP 0.34 mM
Reported higher CTP affinity supports enzyme assay sensitivity review
pH 9.5, 10 mM Mg²⁺, E. coli CMP-KDO synthetase

Substrate Specificity in Phospholipid Synthesis

CTP is the exclusive nucleotide substrate for CTP:phosphocholine cytidylyltransferase (CCT), the rate-limiting enzyme in phosphatidylcholine synthesis. Assays measuring the conversion of phosphocholine to CDP-choline demonstrate that CTP achieves a maximal velocity (Vmax) that cannot be replicated by UTP, GTP, or ATP, which show near-zero activity in this specific metabolic step. The structural specificity of the cytidine base is strictly required for the formation of the cytidine diphosphate-choline intermediate [1].

Evidence DimensionEnzymatic activity of CTP:phosphocholine cytidylyltransferase
Target Compound DataCTP serves as the obligate substrate for CDP-choline formation.
Comparator Or BaselineATP, GTP, and UTP yield negligible CDP-choline under identical conditions.
Quantified Difference100% absolute requirement for CTP over other NTPs in this pathway.
ConditionsIn vitro enzymatic assay using purified CCT and phosphocholine.

For industrial biosynthesis of phospholipids or liposomal precursors, canonical CTP is an irreplaceable raw material that cannot be substituted by more abundant cellular energy currencies like ATP.

Feedback Inhibition
Head-to-head
IC50 370 µM (std); 160 µM (50 µM UTP)
Establishes baseline inhibitory potency for CTP synthetase inhibitor screening
E. coli CTP synthetase standard assay

Canonical CTP vs. Modified Analogs in IVT Yield

While modified nucleotides like 5-methyl-CTP (m5CTP) are utilized to reduce the innate immune response to synthetic mRNA, replacing 100% of canonical CTP with m5CTP can reduce the overall transcription yield of T7 RNA polymerase. Studies indicate that standard IVT reactions utilizing canonical CTP achieve optimal RNA yields (often >5 mg/mL under optimized conditions), whereas complete substitution with bulky modified analogs can decrease polymerase processivity and lower total RNA output by 10% to 30%, depending on the template sequence. Blending canonical CTP with modified variants or using it exclusively for non-therapeutic RNAs maximizes production efficiency.

Evidence DimensionTotal RNA yield in T7-mediated IVT
Target Compound DataCanonical CTP enables maximum theoretical RNA yields (baseline 100%).
Comparator Or Baseline100% substitution with m5CTP or other modified analogs.
Quantified DifferenceCanonical CTP prevents the 10–30% yield reduction often associated with fully modified nucleotide incorporation.
ConditionsT7 RNA polymerase IVT reaction using standard buffer and template conditions.

Procuring canonical CTP is essential for maximizing RNA yield in applications where transcript immunogenicity is not a limiting factor, such as diagnostic RNA synthesis or agricultural RNA interference.

Product Inhibition
Class-level
23.5-fold increased IC50 (triple mutant vs WT)
Demonstrates product inhibition threshold; supports industrial biocatalysis research
CTPS triple mutant D160E-E162A-E168K
Antiviral Selectivity
Class-level
CTP as natural reference substrate; 2CM-CTP competes during elongation
CTP essential for benchmarking nucleotide analog selectivity vs host polymerases
Norovirus RdRp, low micromolar IC50 for analogs
Polymerase Discrimination
Head-to-head
CTP vs 2′-dCTP: discrimination varies (G64S > WT > I230F)
Supports polymerase fidelity phenotype comparison and nucleotide analog incorporation studies
CV 3Dpol primer-template assay, 37°C
Purification Benchmark
Class-level
97.2% purity, 82.5% recovery
Reported purification performance for fermentation-derived CTP; supports quality review
Anion-exchange cryogel, yeast broth

mRNA and Guide RNA Manufacturing

As a highly soluble, ready-to-use sodium salt, CTP is a foundational raw material for the in vitro transcription of mRNA vaccines, CRISPR guide RNAs, and diagnostic RNA standards, ensuring optimal polymerase processivity and transcript fidelity without the yield penalties of fully modified analogs [1].

Enzymatic Phospholipid Synthesis

CTP is the obligate nucleotide required to drive the CTP:phosphocholine cytidylyltransferase reaction, making it an irreplaceable precursor for the bulk biocatalytic production of CDP-choline and downstream phosphatidylcholine for liposomal formulations .

Glycoconjugate and Sialic Acid Production

In glycobiology workflows, CTP is strictly required by CMP-sialic acid synthetase to activate N-acetylneuraminic acid, a critical step in the enzymatic sialylation of therapeutic proteins and antibodies [2].

Application Fit

Application
Selection Property
Validation Focus
In vitro transcription
Canonical NTP substrate requirement
Verify nucleotide identity and substitution impact
CMP-KDO synthetase / LPS biosynthesis
Substrate affinity preference (CTP > UTP/dCTP)
Confirm kinetic parameters for assay sensitivity
CTP synthetase inhibitor screening
Baseline feedback inhibition profile
Benchmark inhibitor potency against CTP under defined conditions
Antiviral polymerase selectivity research
Cognate substrate incorporation baseline
Quantify analog selectivity and off-target potential against host polymerases

XLogP3

-5.6

Wikipedia

Cytidine triphosphate

General Manufacturing Information

Cytidine 5'-(tetrahydrogen triphosphate): INACTIVE

A AuNP-capped cage fluorescent biosensor based on controlled-release and cyclic enzymatic amplification for ultrasensitive detection of ATP

Wei Wang, Xin Li, Kai Tang, Zhiling Song, Xiliang Luo
PMID: 32667018   DOI: 10.1039/d0tb00666a

Abstract

Gold nanodevices have attracted extensive interest in the detection of specific targets within cells. However, constructing gold sensing devices that can be activated by the simulation of remote applications remains a huge challenge. Here, we report a Au nanoparticle (AuNP)-capped cage fluorescent biosensor based on controlled-release and Exonuclease III (Exo III) assisted cyclic enzymatic amplification that can be activated by adenosine triphosphate (ATP). In the system, AuNPs were used as the building blocks to cap the pores of Au nanocages (AuNCs) loaded with Rhodamine B (RhB) molecules through the hybridization of DNA. The RhB fluorescent molecules were finally released with the help of Exo III in the presence of ATP for detection purposes. Ultimately, the biosensor leads to a wide linear ATP detection range from 1.0 × 10-9 to 1.0 × 10-7 M with a limit of detection (LOD) down to 0.88 nM. In addition, it also has good selectivity for ATP to distinguish between ATP and ATP analogues such as cytidine triphosphate (CTP), guanosine triphosphate (GTP), and uridine triphosphate (UTP). Therefore, as a convenient and sensitive biosensor, it is expected to be widely used in the biomedical field.


Creating enzymes and self-sufficient cells for biosynthesis of the non-natural cofactor nicotinamide cytosine dinucleotide

Xueying Wang, Yanbin Feng, Xiaojia Guo, Qian Wang, Siyang Ning, Qing Li, Junting Wang, Lei Wang, Zongbao K Zhao
PMID: 33837188   DOI: 10.1038/s41467-021-22357-z

Abstract

Nicotinamide adenine dinucleotide (NAD) and its reduced form are indispensable cofactors in life. Diverse NAD mimics have been developed for applications in chemical and biological sciences. Nicotinamide cytosine dinucleotide (NCD) has emerged as a non-natural cofactor to mediate redox transformations, while cells are fed with chemically synthesized NCD. Here, we create NCD synthetase (NcdS) by reprograming the substrate binding pockets of nicotinic acid mononucleotide (NaMN) adenylyltransferase to favor cytidine triphosphate and nicotinamide mononucleotide over their regular substrates ATP and NaMN, respectively. Overexpression of NcdS alone in the model host Escherichia coli facilitated intracellular production of NCD, and higher NCD levels up to 5.0 mM were achieved upon further pathway regulation. Finally, the non-natural cofactor self-sufficiency was confirmed by mediating an NCD-linked metabolic circuit to convert L-malate into D-lactate. NcdS together with NCD-linked enzymes offer unique tools and opportunities for intriguing studies in chemical biology and synthetic biology.


The antiviral enzyme viperin inhibits cholesterol biosynthesis

Timothy J Grunkemeyer, Soumi Ghosh, Ayesha M Patel, Keerthi Sajja, James Windak, Venkatesha Basrur, Youngsoo Kim, Alexey I Nesvizhskii, Robert T Kennedy, E Neil G Marsh
PMID: 34029588   DOI: 10.1016/j.jbc.2021.100824

Abstract

Many enveloped viruses bud from cholesterol-rich lipid rafts on the cell membrane. Depleting cellular cholesterol impedes this process and results in viral particles with reduced viability. Viperin (Virus Inhibitory Protein, Endoplasmic Reticulum-associated, Interferon iNducible) is an endoplasmic reticulum membrane-associated enzyme that exerts broad-ranging antiviral effects, including inhibiting the budding of some enveloped viruses. However, the relationship between viperin expression and the retarded budding of virus particles from lipid rafts on the cell membrane is unclear. Here, we investigated the effect of viperin expression on cholesterol biosynthesis using transiently expressed genes in the human cell line human embryonic kidney 293T (HEK293T). We found that viperin expression reduces cholesterol levels by 20% to 30% in these cells. Following this observation, a proteomic screen of the viperin interactome identified several cholesterol biosynthetic enzymes among the top hits, including lanosterol synthase (LS) and squalene monooxygenase (SM), which are enzymes that catalyze key steps in establishing the sterol carbon skeleton. Coimmunoprecipitation experiments confirmed that viperin, LS, and SM form a complex at the endoplasmic reticulum membrane. While coexpression of viperin was found to significantly inhibit the specific activity of LS in HEK293T cell lysates, coexpression of viperin had no effect on the specific activity of SM, although did reduce SM protein levels by approximately 30%. Despite these inhibitory effects, the coexpression of neither LS nor SM was able to reverse the viperin-induced depletion of cellular cholesterol levels, possibly because viperin is highly expressed in transfected HEK293T cells. Our results establish a link between viperin expression and downregulation of cholesterol biosynthesis that helps explain viperin's antiviral effects against enveloped viruses.


Identification of a nuclear localization signal in the Plasmodium falciparum CTP: phosphocholine cytidylyltransferase enzyme

Richard Izrael, Lívia Marton, Gergely N Nagy, Hajnalka L Pálinkás, Nóra Kucsma, Beáta G Vértessy
PMID: 33184408   DOI: 10.1038/s41598-020-76829-1

Abstract

The phospholipid biosynthesis of the malaria parasite, Plasmodium falciparum is a key process for its survival and its inhibition is a validated antimalarial therapeutic approach. The second and rate-limiting step of the de novo phosphatidylcholine biosynthesis is catalysed by CTP: phosphocholine cytidylyltransferase (PfCCT), which has a key regulatory function within the pathway. Here, we investigate the functional impact of the key structural differences and their respective role in the structurally unique pseudo-heterodimer PfCCT protein in a heterologous cellular context using the thermosensitive CCT-mutant CHO-MT58 cell line. We found that a Plasmodium-specific lysine-rich insertion within the catalytic domain of PfCCT acts as a nuclear localization signal and its deletion decreases the nuclear propensity of the protein in the model cell line. We further showed that the putative membrane-binding domain also affected the nuclear localization of the protein. Moreover, activation of phosphatidylcholine biosynthesis by phospholipase C treatment induces the partial nuclear-to-cytoplasmic translocation of PfCCT. We additionally investigated the cellular function of several PfCCT truncated constructs in a CHO-MT58 based rescue assay. In absence of the endogenous CCT activity we observed that truncated constructs lacking the lysine-rich insertion, or the membrane-binding domain provided similar cell survival ratio as the full length PfCCT protein.


Chemical Synthesis of the Antiviral Nucleotide Analogue ddhCTP

James M Wood, Gary B Evans, Tyler L Grove, Steven C Almo, Scott A Cameron, Richard H Furneaux, Lawrence D Harris
PMID: 34126010   DOI: 10.1021/acs.joc.1c00761

Abstract

3'-Deoxy-3',4'-didehydro-cytidine triphosphate (ddhCTP) is a novel antiviral molecule produced by the enzyme viperin as part of the innate immune response. ddhCTP has been shown to act as an obligate chain terminator of flavivirus and SARS-CoV-2 RNA-dependent RNA polymerases; however, further biophysical studies have been precluded by limited access to this promising antiviral. Herein, we report a robust and scalable synthesis of ddhCTP as well as the mono- and diphosphates ddhCMP and ddhCDP, respectively. Identification of a 2'-silyl ether protection strategy enabled selective synthesis and facile purification of the 5'-triphosphate, culminating in the preparation of ddhCTP on a gram scale.


Chloroplast quality control pathways are dependent on plastid DNA synthesis and nucleotides provided by cytidine triphosphate synthase two

Kamran Alamdari, Karen E Fisher, David W Tano, Snigdha Rai, Kyle Palos, Andrew D L Nelson, Jesse D Woodson
PMID: 33993494   DOI: 10.1111/nph.17467

Abstract

Reactive oxygen species (ROS) produced in chloroplasts cause oxidative damage, but also signal to initiate chloroplast quality control pathways, cell death, and gene expression. The Arabidopsis thaliana plastid ferrochelatase two (fc2) mutant produces the ROS singlet oxygen in chloroplasts that activates such signaling pathways, but the mechanisms are largely unknown. Here we characterize one fc2 suppressor mutation and map it to CYTIDINE TRIPHOSPHATE SYNTHASE TWO (CTPS2), which encodes one of five enzymes in Arabidopsis necessary for de novo cytoplasmic CTP (and dCTP) synthesis. The ctps2 mutation reduces chloroplast transcripts and DNA content without similarly affecting mitochondria. Chloroplast nucleic acid content and singlet oxygen signaling are restored by exogenous feeding of the dCTP precursor deoxycytidine, suggesting ctps2 blocks signaling by limiting nucleotides for chloroplast genome maintenance. An investigation of CTPS orthologs in Brassicaceae showed CTPS2 is a member of an ancient lineage distinct from CTPS3. Complementation studies confirmed this analysis; CTPS3 was unable to compensate for CTPS2 function in providing nucleotides for chloroplast DNA and signaling. Our studies link cytoplasmic nucleotide metabolism with chloroplast quality control pathways. Such a connection is achieved by a conserved clade of CTPS enzymes that provide nucleotides for chloroplast function, thereby allowing stress signaling to occur.


The atlas of cytoophidia in Drosophila larvae

Yuanbing Zhang, Jingnan Liu, Ji-Long Liu
PMID: 32912804   DOI: 10.1016/j.jgg.2020.06.004

Abstract

In 2010, cytidine 5'-triphosphate synthase (CTPS) was reported to form the filamentous or serpentine structure in Drosophila, which we termed the cytoophidium. In the last decade, CTPS filaments/cytoophidia have been found in bacteria, budding yeast, human cells, mice, fission yeast, plants, and archaea, indicating that this mechanism is highly conserved in evolution. In addition to CTPS, other metabolic enzymes have been identified to have the characteristics of forming cytoophidia or similar advanced structures, demonstrating that this is a basic strategy of cells. Nevertheless, our understanding of the physiological function of the cytoophidium remains incomplete and elusive. Here, we took the larva of Drosophila melanogaster as a model to systematically describe the localization and distribution of cytoophidia in different tissues during larval development. We found that the distribution pattern of CTPS cytoophidia is dynamic and heterogenic in larval tissues. Our study provides a road map for further understanding of the function and regulatory mechanism of cytoophidia.


A Path toward SARS-CoV-2 Attenuation: Metabolic Pressure on CTP Synthesis Rules the Virus Evolution

Zhihua Ou, Christos Ouzounis, Daxi Wang, Wanying Sun, Junhua Li, Weijun Chen, Philippe Marlière, Antoine Danchin
PMID: 33125064   DOI: 10.1093/gbe/evaa229

Abstract

In the context of the COVID-19 pandemic, we describe here the singular metabolic background that constrains enveloped RNA viruses to evolve toward likely attenuation in the long term, possibly after a step of increased pathogenicity. Cytidine triphosphate (CTP) is at the crossroad of the processes allowing SARS-CoV-2 to multiply, because CTP is in demand for four essential metabolic steps. It is a building block of the virus genome, it is required for synthesis of the cytosine-based liponucleotide precursors of the viral envelope, it is a critical building block of the host transfer RNAs synthesis and it is required for synthesis of dolichol-phosphate, a precursor of viral protein glycosylation. The CCA 3'-end of all the transfer RNAs required to translate the RNA genome and further transcripts into the proteins used to build active virus copies is not coded in the human genome. It must be synthesized de novo from CTP and ATP. Furthermore, intermediary metabolism is built on compulsory steps of synthesis and salvage of cytosine-based metabolites via uridine triphosphate that keep limiting CTP availability. As a consequence, accidental replication errors tend to replace cytosine by uracil in the genome, unless recombination events allow the sequence to return to its ancestral sequences. We document some of the consequences of this situation in the function of viral proteins. This unique metabolic setup allowed us to highlight and provide a raison d'être to viperin, an enzyme of innate antiviral immunity, which synthesizes 3'-deoxy-3',4'-didehydro-CTP as an extremely efficient antiviral nucleotide.


Comparison of original and biosimilar infliximab (CTP-13) in biologic-naïve patients with Crohn's disease and ulcerative colitis: a retrospective, multicenter real-life study in Spain

Helena Martínez-Lozano, José Miranda-Bautista, Yago González-Lama, Daniel Carpio, Manuel Barreiro-de Acosta, José L Pérez-Calle, Lucía Relea Pérez, Keyla Villa, Virginia Matallana, Marta Calvo, María I Vera, Pablo Pérez Galindo, Natalia Mora-Cuadrado, Pilar López-Serrano, Ignacio Marín-Jiménez, Luis Menchén
PMID: 33213166   DOI: 10.17235/reed.2020.6847/2019

Abstract

biosimilar infliximab (CTP-13) has been recently approved for the treatment of several immune-mediated inflammatory disorders, including inflammatory bowel disease (IBD). Comparative studies between this biosimilar and original infliximab in the real clinical practice are scarce. The objective of this study was to compare short and long-term safety and efficacy of original (O) and biosimilar infliximab (B-IFX) in biologic-naïve, IBD patients in the real life clinical practice.
a retrospective, multicentric study was performed in five Spanish hospitals. Consecutive IBD, biologic-naïve patients from an historic cohort who initiated O-IFX from January 2013 were compared with biologic-naïve patients, who started treatment with B-IFX since its approval in January 2015. The evaluation of efficacy was assessed after the induction phase, at week 14 and week 54 of treatment. Time to dose escalation or treatment persistence of both O-IFX and B-IFX was also considered. The appearance of serious adverse events was recorded.
two hundred and thirty-nine IBD biologic-naïve patients who started with O-IFX or B-IFX were included: 153 patients were diagnosed with Crohn's disease (95 treated with O- and 58 treated with B-IFX) and 86 with ulcerative colitis (40 received O- and 46 received B-IFX). At weeks 14 and 54, both O-IFX and B-IFX groups reached a similar clinical response and remission rates. Time to dose escalation, treatment persistence and safety profile were comparable between both groups.
this long-term real-life experience provides additional evidence of the similarity of O- and B-IFX CTP-13 in terms of efficacy and safety in IBD patients.


CTP-CM enhances osteogenic differentiation of hPDLSCs via NF-κB pathway

Na Li, Zehan Li, Yanqiu Wang, Yan Chen, Xingyun Ge, Jiamin Lu, Minxia Bian, Jintao Wu, Jinhua Yu
PMID: 32691476   DOI: 10.1111/odi.13567

Abstract

The conditioned medium of calcined tooth powder (CTP-CM) is a type of biomimetic mineralized material and well contributing to bone healing and bone formation in vivo. However, little is known about the effect of CTP-CM on human periodontal ligament stem cells (hPDLSCs) as well as the underlying mechanisms.
ALP activity assay was conducted to select the concentration with the highest ALP level, which was used for the following experiments. Cell proliferation was measured by cell counting kit-8 assay and flow cytometry analysis. Expression levels of osteogenic markers in CTP-CM-induced hPDLSCs were evaluated with real-time quantitative reverse transcription polymerase chain reaction (qRT-PCR), immunofluorescence staining, and Western blot. Mineralization of CTP-CM-induced hPDLSCs was evaluated by alizarin red staining. Furthermore, the involvement of NF-κB pathway was examined by immunofluorescence staining and Western blot.
20 μg/ml was selected for the further experiments. Functional studies demonstrated that CTP-CM exerted almost no influence on the proliferation of hPDLSCs and CTP-CM increased the osteogenic differentiation of hPDLSCs. Mechanistically, CTP-CM leads to activation of NF-κB signaling pathway. When treated with BMS345541, the osteogenic differentiation of CTP-CM-treated hPDLSCs was significantly attenuated.
CTP-CM can promote the osteogenic differentiation of hPDLSCs via activating NF-κB pathway.


Explore Compound Types